Cas no 4022-94-0 (7h-[1,2,4]triazolo[5,1-f]purine)

• Product Name: 7h-[1,2,4]triazolo[5,1-f]purine
• CAS No: 4022-94-0
• MF: C₆H₄N₆
• MW: 160.136158943176
• CID: 925495
• PubChem ID: 135441750
• Update Time: 2025-04-19

7h-[1,2,4]triazolo[5,1-f]purine Chemical and Physical Properties

Names and Identifiers

• 7h-[1,2,4]triazolo[5,1-f]purine
• 1,2,4-triazolo[5.1-i]purine; AC1L859J; 3H-< 1,2,4> triazolo< 3,2-i> purine; NSC404824; SureCN5329581; SureCN5331334; 1,2,4-triazolo< 5.1-i> purine;
• DTXSID30323774
• 1,2,4-triazolo[5,1-i]purine
• NSC-404824
• 4022-94-0
• 3h-[1,2,4]triazolo[5,1-i]purine
• SCHEMBL5329581
• NSC404824

• Inchi： 1S/C6H4N6/c1-7-4-5(8-1)10-3-12-6(4)9-2-11-12/h1-3H,(H,7,8)
• InChI Key： CGIJRYWWLNUTAD-UHFFFAOYSA-N
• SMILES： N12C=NC3=C(C1=NC=N2)NC=N3

Computed Properties

• Exact Mass: 160.04992
• Monoisotopic Mass: 160.04974415g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 71.8Ų

Experimental Properties

• PSA: 64.71